Methyl (4-{[(4-benzylpiperazin-1-yl)carbonothioyl]amino}phenyl)acetate
Methyl (4-{[(4-benzylpiperazin-1-yl)carbonothioyl]amino}phenyl)acetate
Brand Name:
Vulcanchem
CAS No.:
516458-45-0
VCID:
VC0432070
InChI:
InChI=1S/C21H25N3O2S/c1-26-20(25)15-17-7-9-19(10-8-17)22-21(27)24-13-11-23(12-14-24)16-18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H,22,27)
SMILES:
COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3
Molecular Formula:
C21H25N3O2S
Molecular Weight:
383.5g/mol
Methyl (4-{[(4-benzylpiperazin-1-yl)carbonothioyl]amino}phenyl)acetate
CAS No.: 516458-45-0
Main Products
VCID: VC0432070
Molecular Formula: C21H25N3O2S
Molecular Weight: 383.5g/mol
![Methyl (4-{[(4-benzylpiperazin-1-yl)carbonothioyl]amino}phenyl)acetate - 516458-45-0](/images/no_structure.jpg)
| CAS No. | 516458-45-0 |
|---|---|
| Product Name | Methyl (4-{[(4-benzylpiperazin-1-yl)carbonothioyl]amino}phenyl)acetate |
| Molecular Formula | C21H25N3O2S |
| Molecular Weight | 383.5g/mol |
| IUPAC Name | methyl 2-[4-[(4-benzylpiperazine-1-carbothioyl)amino]phenyl]acetate |
| Standard InChI | InChI=1S/C21H25N3O2S/c1-26-20(25)15-17-7-9-19(10-8-17)22-21(27)24-13-11-23(12-14-24)16-18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H,22,27) |
| Standard InChIKey | YLQLYYPFICNPOT-UHFFFAOYSA-N |
| SMILES | COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3 |
| Canonical SMILES | COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3 |
| PubChem Compound | 1214214 |
| Last Modified | Nov 11 2021 |
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